2-(Benzotriazol-2-yl)-4-methyl-6-(2-methylprop-1-enyl)phenol
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Description
2-(Benzotriazol-2-yl)-4-methyl-6-(2-methylprop-1-enyl)phenol (BMPE) is a phenolic compound with a variety of applications in scientific research. It is known for its ability to interact with a wide range of biological molecules, and has been used in a variety of biochemical and physiological experiments. BMPE has been found to have a number of advantages, such as its relatively low cost and its relative stability, which makes it an attractive choice for researchers.
Scientific Research Applications
Reproductive and Developmental Toxicity Studies
Research has been conducted to investigate the reproductive and developmental toxicity of 2-(2H-1, 2, 3-benzotriazol-2-yl)-4-methyl-6-(2-methylpropen-2-yl) phenol in mice. This study provides insights into its risk assessment, with findings highlighting the effects of various doses on body weight, food intake, and reproductive indices in Kunming mice (Guan, He, Li, Zhang, Zhao, & Qian, 2018).
Metabolism and Environmental Impact
Studies on the oxidative phase I metabolism of UV 328 (a derivative of the compound ) in human liver microsomes provide insights into its metabolic transformations and potential environmental impact. This research is crucial for understanding human exposure and the kinetics of this UV absorber (Denghel, Leibold, & Göen, 2019).
Laser Studies in UV-filter Molecules
Femtosecond laser studies have been conducted on molecules similar to 2-(Benzotriazol-2-yl)-4-methyl-6-(2-methylprop-1-enyl)phenol, focusing on excited state intramolecular proton transfer. This research provides insights into the mechanisms of UV-filter molecules following laser excitation (Fournier, Pommeret, Mialocq, Deflandre, & Rozot, 2000).
Catalytic Applications
Research on zinc complexes supported by amino-benzotriazole phenoxide ligands demonstrates the potential of such compounds in catalyzing the ring-opening polymerization of various lactones. This indicates the applicability of benzotriazole derivatives in the field of polymer chemistry (Li, Li, Tai, Lin, & Ko, 2011).
Analytical Chemistry and Toxicology
Studies focusing on the quantitation of phenolic benzotriazoles in plasma highlight the importance of these compounds in analytical chemistry and toxicology. These findings are essential for understanding human exposure to such UV filters and their potential health impacts (Mutlu, South, Pierfelice, Djonabaye, Pauff, Burback, & Waidyanatha, 2022).
Environmental Degradation
Research on the degradation of benzotriazole UV stabilizers in various systems provides valuable information on the environmental fate of these compounds. This study is significant in understanding the persistence and degradation mechanisms of such UV filters in the environment (Kiejza, Karpińska, & Kotowska, 2022).
properties
IUPAC Name |
2-(benzotriazol-2-yl)-4-methyl-6-(2-methylprop-1-enyl)phenol |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17N3O/c1-11(2)8-13-9-12(3)10-16(17(13)21)20-18-14-6-4-5-7-15(14)19-20/h4-10,21H,1-3H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PBZOYZUSEXWJBP-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C(=C1)N2N=C3C=CC=CC3=N2)O)C=C(C)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17N3O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
279.34 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.